16alpha-Hydroxyprednisolone
Overview
Description
16alpha-Hydroxyprednisolone is a metabolite of the glucocorticoid budesonide and is transformed via cytochrome P450 3A (CYP3A) enzymes . It is an important pharmaceutical intermediate for halogen-free adrenal cortex hormone drugs .
Synthesis Analysis
This compound can be synthesized from prednisone through a five-step reaction of elimination, oxidation, condensation, reduction, and hydrolysis . Another method involves the bioconversion of hydrocortisone by combining a 1,2-dehydrogenation reaction performed by Arthrobacter simplex ATCC 31652 with a 16alpha-hydroxylation reaction by Streptomyces roseochromogenes ATCC 13400 .Molecular Structure Analysis
The molecular formula of this compound is C21H28O6 . The structure data file (SDF/MOL File) of this compound contains information about the atoms, bonds, connectivity, and coordinates of the molecule .Chemical Reactions Analysis
This compound is involved in the metabolism of budesonide and is a product of the 22-hydroxy intermediate metabolite of budesonide .Physical and Chemical Properties Analysis
This compound has a molecular weight of 376.44 g/mol . Its density is predicted to be 1.38±0.1 g/cm3 .Scientific Research Applications
Biotechnological Transformation
16alpha-Hydroxyprednisolone, an anti-inflammatory drug, has potential applications in biotechnology. It can be derived from hydrocortisone bioconversion, involving a combination of reactions performed by specific strains like Arthrobacter simplex and Streptomyces roseochromogenes. These coupled reactions demonstrate a high bioconversion of hydrocortisone into this compound, indicating its potential for efficient drug synthesis through biotechnological means (Restaino et al., 2020).
Pharmacological Evaluations of Steroidal Anti-Inflammatory Antedrugs
This compound is a key component in the development of new steroidal anti-inflammatory antedrugs. These antedrugs, designed to have potent anti-inflammatory properties without systemicadverse effects, are evaluated for their pharmacological activities. Compounds containing this compound have demonstrated both binding affinity to glucocorticoid receptors and inhibitory effects on certain inflammatory responses in preclinical studies. This suggests their potential as effective anti-inflammatory agents with minimized systemic side effects (Park et al., 2006).
Pharmacokinetic Determinants for Synthetic Mineralo- and Glucocorticoids
The role of this compound in influencing the pharmacokinetics of synthetic glucocorticoids and mineralocorticoids has been studied. This research is crucial for understanding how chemical modifications in steroids like this compound affect their biological activity and efficacy. Such studies provide valuable insights into optimizing steroid therapy, especially considering the various tissues expressing different steroid receptors (Diederich et al., 2002).
Liquid Chromatography-Mass Spectrometry in Drug Analysis
The detection and quantification of this compound in biological samples, such as urine, after the administration of drugs like budesonide, are significant for pharmacological and doping analyses. Advanced methods like liquid chromatography-mass spectrometry have been developed for this purpose, allowing for sensitive and accurate measurements. This plays a vital role in drug monitoring and doping control in sports (Deventer et al., 2006).
Mechanism of Action
Target of Action
16alpha-Hydroxyprednisolone is a glucocorticoid, similar to cortisol . Its primary targets are the glucocorticoid receptors present in almost all cells of the body . These receptors play a crucial role in the regulation of the immune response and inflammation .
Mode of Action
The compound binds to the glucocorticoid receptor, leading to changes in gene expression . This binding results in decreased vasodilation and permeability of capillaries, as well as decreased leukocyte migration to sites of inflammation . These changes occur over hours to days .
Biochemical Pathways
This compound is a metabolite of the glucocorticoid budesonide . It is formed from budesonide by the cytochrome P450 (CYP) isoform CYP3A in human liver microsomes . The compound can be obtained from hydrocortisone bioconversion by combining a 1,2-dehydrogenation reaction performed by Arthrobacter simplex ATCC 31652 with a 16alpha-hydroxylation reaction by Streptomyces roseochromogenes ATCC 13400 .
Pharmacokinetics
It is known that glucocorticoids like prednisolone, which is similar to this compound, are well-absorbed and have a short duration of action . The half-life of prednisolone is 2.1-3.5 hours .
Result of Action
The result of the action of this compound is the suppression of the immune system and inflammation . This leads to a decrease in symptoms in various conditions such as adrenocortical insufficiency, inflammatory conditions, and some cancers .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the pH and temperature conditions can affect the bioconversion of hydrocortisone into this compound . Furthermore, genetic factors can have a major influence on the pharmacokinetic and dynamic profile of the individual patient .
Safety and Hazards
Future Directions
The synthesis method for 16alpha-Hydroxyprednisolone has been improved to control the generation of impurities in the reaction process, with advantages of simple operation, high overall conversion rate, low operation costs, and suitability for industrial scale production . It is an important intermediate for the manufacture of asthma class disease medicament budesonide, ciclesonide, and others, with a broad market prospect .
Biochemical Analysis
Biochemical Properties
16alpha-Hydroxyprednisolone interacts with various enzymes and proteins in biochemical reactions . It is involved in the metabolism of budesonide, a glucocorticoid steroid . The nature of these interactions involves the conversion of budesonide into this compound .
Cellular Effects
The cellular effects of this compound are not fully understood. As a metabolite of budesonide, it may share some of its parent compound’s effects on cells. Budesonide is known to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound is not fully elucidated. As a metabolite of budesonide, it may exert its effects at the molecular level through similar mechanisms. This could include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
This compound is involved in the metabolic pathways of budesonide . It is produced as a result of the metabolism of budesonide, involving various enzymes and cofactors .
Properties
IUPAC Name |
(8S,9S,10R,11S,13S,14S,16R,17S)-11,16,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28O6/c1-19-6-5-12(23)7-11(19)3-4-13-14-8-16(25)21(27,17(26)10-22)20(14,2)9-15(24)18(13)19/h5-7,13-16,18,22,24-25,27H,3-4,8-10H2,1-2H3/t13-,14-,15-,16+,18+,19-,20-,21-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEKYBDYVXDAYPY-ILNISADRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CC(C3C(C1CC(C2(C(=O)CO)O)O)CCC4=CC(=O)C=CC34C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1C[C@H]([C@@]2(C(=O)CO)O)O)CCC4=CC(=O)C=C[C@]34C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20930496 | |
Record name | 16alpha-Hydroxyprednisolone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20930496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
376.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13951-70-7 | |
Record name | 16α-Hydroxyprednisolone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13951-70-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 16alpha-Hydroxyprednisolone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013951707 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 16alpha-Hydroxyprednisolone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20930496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 11β,16α,17,21-tetrahydroxypregna-1,4-diene-3,20-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.287 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 16.ALPHA.-HYDROXYPREDNISOLONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SW97540DC2 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.